Cas no 52054-41-8 (2,4-Dicyanonitrobenzene)

• Product Name: 2,4-Dicyanonitrobenzene
• CAS No: 52054-41-8
• MF: C₈H₃N₃O₂
• MW: 173.128320932388
• MDL: MFCD22050796
• CID: 360777
• PubChem ID: 12503194
• Update Time: 2025-11-07

2,4-Dicyanonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 4-nitro-
• 4-nitrobenzene-1,3-dicarbonitrile
• 2,4-Dicyanonitrobenzene
• 4-Nitroisophthalonitrile
• A903229
• A51218
• 4-Nitro-1,3-benzenedicarbonitrile; 4-Nitroisophthalonitrile;
• SCHEMBL4385438
• WINJSPZPARNPQQ-UHFFFAOYSA-N
• AMY42381
• DTXSID70500603
• 52054-41-8

• MDL： MFCD22050796
• Inchi： 1S/C8H3N3O2/c9-4-6-1-2-8(11(12)13)7(3-6)5-10/h1-3H
• InChI Key： WINJSPZPARNPQQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#N)=CC=1C#N)=O

Computed Properties

• Exact Mass: 173.02259
• Monoisotopic Mass: 173.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-125 ºC
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• PSA: 90.72

Additional information on 2,4-Dicyanonitrobenzene

Introduction to 2,4-Dicyanonitrobenzene (CAS No. 52054-41-8)

2,4-Dicyanonitrobenzene, with the chemical formula C₆H₂N₄O₂ and CAS number 52054-41-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of two cyano groups attached to a nitro-substituted benzene ring. The unique structural configuration of 2,4-dicyanonitrobenzene makes it a versatile intermediate in synthetic chemistry, particularly in the development of advanced materials and pharmaceutical agents.

The synthesis of 2,4-dicyanonitrobenzene typically involves a multi-step process that begins with the nitration of benzene or its derivatives, followed by the introduction of cyano groups at specific positions. The reaction conditions must be carefully controlled to ensure high yield and purity, as impurities can significantly affect downstream applications. Recent advancements in catalytic methods have improved the efficiency of this synthesis, making it more scalable and environmentally friendly.

In recent years, 2,4-dicyanonitrobenzene has been explored for its potential applications in medicinal chemistry. Its molecular framework provides a rich scaffold for further functionalization, enabling the design of novel compounds with therapeutic properties. For instance, researchers have investigated its derivatives as precursors for kinase inhibitors and antimicrobial agents. The electron-withdrawing nature of the nitro and cyano groups enhances the reactivity of the aromatic ring, facilitating further chemical modifications that can tailor biological activity.

One of the most compelling aspects of 2,4-dicyanonitrobenzene is its role in materials science. The compound’s ability to form stable coordination complexes with transition metals has been exploited in the development of catalysts for organic transformations. These catalysts are particularly useful in cross-coupling reactions, which are fundamental to constructing complex molecular architectures in drug discovery and polymer synthesis. Additionally, the thermal stability and electron-deficient nature of 2,4-dicyanonitrobenzene make it a promising candidate for conductive polymers and organic semiconductors.

The pharmaceutical industry has also shown interest in 2,4-dicyanonitrobenzene due to its potential as a bioisostere for existing drugs. Bioisosteres are structural analogs that retain similar biological activity but offer improvements in pharmacokinetic properties such as solubility or metabolic stability. By replacing certain functional groups with others while maintaining overall molecular shape and electronic distribution, researchers can optimize drug candidates for better efficacy and reduced side effects. The cyano and nitro groups in 2,4-dicyanonitrobenzene provide a unique platform for such modifications.

Recent studies have highlighted the compound’s utility in designing small-molecule probes for biochemical assays. For example, derivatives of 2,4-dicyanonitrobenzene have been used to develop fluorescent indicators for metal ions and enzyme activity assays. These probes are invaluable tools in laboratory research, allowing scientists to study complex biological systems with high precision. The ability to fine-tune the electronic properties of these probes through structural modifications opens up new avenues for biochemical investigation.

The environmental impact of synthesizing and handling 2,4-dicyanonitrobenzene is another critical consideration. While traditional methods may involve hazardous reagents or generate waste products, green chemistry principles are being increasingly applied to develop more sustainable synthetic routes. For instance, solvent-free reactions and microwave-assisted synthesis have been explored to minimize energy consumption and improve atom economy. Such innovations align with global efforts to reduce the ecological footprint of chemical manufacturing.

In conclusion,2,4-dicyanonitrobenzene (CAS No. 52054-41-8) is a multifaceted compound with broad applications across synthetic chemistry, pharmaceuticals, and materials science. Its unique structural features offer opportunities for innovation in drug design and advanced material development. As research continues to uncover new uses for this compound,2,4-dicyanonitrobenzene is poised to remain a valuable asset in both academic and industrial settings.